Cas no 68066-37-5 (2-Methylbenzenesulfonic Acid Dihydrate)

2-Methylbenzenesulfonic Acid Dihydrate (CAS 88-20-0) is a crystalline organic sulfonic acid derivative, commonly utilized as an acid catalyst and intermediate in organic synthesis. Its dihydrate form offers improved stability and handling compared to anhydrous variants. The compound exhibits strong acidity, making it effective in esterification, alkylation, and polymerization reactions. Its solubility in water and polar solvents enhances versatility in aqueous and non-aqueous systems. The presence of the methyl group influences reactivity, enabling selective transformations in fine chemical and pharmaceutical applications. Proper storage under dry conditions is recommended to maintain its dihydrate structure. Suitable for industrial and laboratory use, it complies with standard purity specifications for synthetic applications.
2-Methylbenzenesulfonic Acid Dihydrate structure
68066-37-5 structure
Product Name:2-Methylbenzenesulfonic Acid Dihydrate
CAS No:68066-37-5
MF:C7H12O5S
MW:208.232181549072
CID:2798645
PubChem ID:12496994
Update Time:2025-05-26

2-Methylbenzenesulfonic Acid Dihydrate Chemical and Physical Properties

Names and Identifiers

    • 2-Methylbenzenesulfonic Acid Dihydrate
    • 2-methylbenzenesulfonic acid;dihydrate
    • 68066-37-5
    • starbld0027894
    • Benzenesulfonic acid, 2-methyl-, dihydrate
    • DTXSID80500417
    • methylbenzenesulfonic acid dihydrate
    • o-Toluenesulfonic Acid Dihydrate
    • G69417
    • 2-Methylbenzene-1-sulfonic acid--water (1/2)
    • SCHEMBL3917281
    • DTXCID70451227
    • AS-87748
    • Inchi: 1S/C7H8O3S.2H2O/c1-6-4-2-3-5-7(6)11(8,9)10;;/h2-5H,1H3,(H,8,9,10);2*1H2
    • InChI Key: YRMUCUFPXSOGTE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C)(=O)(=O)O.O.O

Computed Properties

  • Exact Mass: 208.04054465g/mol
  • Monoisotopic Mass: 208.04054465g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.8Ų

2-Methylbenzenesulfonic Acid Dihydrate Pricemore >>

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Additional information on 2-Methylbenzenesulfonic Acid Dihydrate

Introduction to 2-Methylbenzenesulfonic Acid Dihydrate (CAS No: 68066-37-5)

2-Methylbenzenesulfonic Acid Dihydrate, with the chemical formula C₇H₈O₄S·2H₂O, is a sulfonated derivative of toluene. This compound, identified by its CAS number 68066-37-5, has garnered significant attention in the pharmaceutical and chemical industries due to its versatile applications and structural properties. As a dihydrate, it exhibits unique solubility characteristics that make it valuable in various synthetic and analytical processes.

The synthesis of 2-Methylbenzenesulfonic Acid Dihydrate typically involves the sulfonation of toluene using sulfur trioxide or oleum in an aqueous medium. The resulting monosulfonic acid is then crystallized under controlled conditions to obtain the dihydrated form. This process highlights the compound's importance as an intermediate in organic synthesis, particularly in the preparation of pharmaceutical intermediates and specialty chemicals.

In recent years, 2-Methylbenzenesulfonic Acid Dihydrate has been explored for its potential applications in drug development. Its sulfonamide moiety is a key pharmacophore in many active pharmaceutical ingredients (APIs), contributing to its role as a building block in medicinal chemistry. Researchers have investigated its derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, modifications of the sulfonate group have led to compounds with enhanced bioavailability and targeted therapeutic effects.

The dihydrate form of 2-Methylbenzenesulfonic Acid Dihydrate offers distinct advantages in pharmaceutical formulations due to its improved stability and solubility. These properties are particularly beneficial in oral and injectable drug formulations, where controlled release and bioavailability are critical factors. Recent studies have demonstrated its use as a counterion in peptide mapping and mass spectrometry, facilitating the structural elucidation of complex biomolecules.

From an industrial perspective, 2-Methylbenzenesulfonic Acid Dihydrate finds applications in the production of dyes, pigments, and corrosion inhibitors. Its ability to act as a chelating agent makes it useful in metal extraction and purification processes. Additionally, the compound's role as a catalyst or co-catalyst in organic reactions has been studied extensively, particularly in cross-coupling reactions that are pivotal in synthesizing complex organic molecules.

The environmental impact of 2-Methylbenzenesulfonic Acid Dihydrate has also been a subject of research. Studies have examined its biodegradability and potential effects on aquatic ecosystems. While it is generally considered to have low toxicity, proper handling and disposal protocols are recommended to minimize environmental exposure. Efforts are ongoing to develop greener synthetic routes that reduce waste generation and energy consumption during production.

In conclusion, 2-Methylbenzenesulfonic Acid Dihydrate (CAS No: 68066-37-5) is a multifaceted compound with broad applications across multiple industries. Its role in pharmaceutical development, chemical synthesis, and industrial processes underscores its significance. As research continues to uncover new uses and refine production methods, this compound is poised to remain a cornerstone in both academic and industrial settings.

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